Cas no 34487-61-1 (Phenol Red sodium salt)

• Product Name: Phenol Red sodium salt
• CAS No: 34487-61-1
• MF: C₁₉H₁₃NaO₅S
• MW: 376.3583
• MDL: MFCD00066901
• CID: 54251
• PubChem ID: 24898664
• Update Time: 2025-05-19

Phenol Red sodium salt Chemical and Physical Properties

Names and Identifiers

• Sodium 4-(3-(4-hydroxyphenyl)-1,1-dioxido-3H-benzo[c][1,2]oxathiol-3-yl)phenolate
• 3,3-BIS(P-HYDROXYPHENYL)-2,1-3H-BENZOXATHIOLE SODIUM SALT
• SODIUM PHENOL RED
• PHENOLSULFONEPHTHALEIN MONOSODIUM SALT
• PHENOLSULFONEPHTHALEIN SODIUM SALT
• PHENOLSULFONPHTHALEIN NA-SALT
• PHENOLSULFONPHTHALEIN, SODIUM SALT
• PHENOLSULFONPHTHALEIN
• PHENOLSULPHONEPHTHALEIN SODIUM SALT
• Phenol Red Sodium Salt
• PHENOL RED SODIUM SALT SOLUBLE INDICATOR ACS
• Phenol Red Sodium Salt(Water Soluble)
• PhenolRed,sodiumsalt,watersoluble,indicator,pure25GR
• PhenolRed,sodiumsalt,watersoluble,indicator,pure5GR
• sodium,4-[3-(4-hydroxyphenyl)-1,1-dioxo-2,1λ⁶-benzoxathiol-3-yl]phenolate
• Phenol Red sodiuM salt, ACS reagent
• Phenol Red sodium salt, conform to ACS, pure
• PHENOL RED,ACS
• phenolsulfonephthalein sodium
• phenolsulphophthaleine sodium salt
• PR sodium salt
• Phenol Red (sodium salt)
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis-, monosodium salt
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis-, sodium salt (1:1)
• PhenolRedsodiumsalt
• Sodium hydrogen 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bisphenolate S,S-dioxide
• Phenol Red, sodium s
• Phenol red,sodium salt
• HKHYOKBQJILTEI-UHFFFAOYSA-M
• DTXSID2044420
• sodium;4-[3-(4-hydroxyphenyl)-1,1-dioxo-2,1lambda6-benzoxathiol-3-yl]phenolate
• EINECS 252-057-8
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis-, S,S-dioxide, monosodium salt
• DTXCID0024420
• Phenol Red sodium salt ACS grade
• CAS-34487-61-1
• sodium;4-[3-(4-hydroxyphenyl)-1,1-dioxo-2,1$l^{6}
• CHEMBL3187327
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis-,monosodium salt
• Tox21_302131
• SCHEMBL222482
• Phenol Red sodium salt, powder, BioReagent, suitable for cell culture, suitable for insect cell culture
• CS-7506
• Phenol Red sodium salt, powder
• 34487-61-1
• NCGC00256005-01
• BS-53750
• UNII-50J9732WBG
• Phenol Red sodium salt, ACS reagent, Dye content 90 %
• MFCD00066901
• DA-76804
• sodium 4-[3-(4-hydroxyphenyl)-1,1-dioxo-3H-2,1??-benzoxathiol-3-yl]benzen-1-olate
• 3H-2,1-Benzoxathiole, Phenol deriv.; Phenol Red Sodium; Phenol Red, Sodium Salt; Phenolsulfonephthalein Sodium; 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)bis-phenol S,S-Dioxide Monosodium Salt
• NS00093660
• Phenol Red, sodium salt
• HY-D0169A
• D78307
• 3,3-Bis(4-hydroxyphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide, sodium salt
• Phenol Red sodium salt

• MDL： MFCD00066901
• Inchi： 1S/C19H14O5S.Na/c20-15-9-5-13(6-10-15)19(14-7-11-16(21)12-8-14)17-3-1-2-4-18(17)25(22,23)24-19;/h1-12,20-21H;/q;+1/p-1
• InChI Key： HKHYOKBQJILTEI-UHFFFAOYSA-M
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2C(C2C([H])=C([H])C(=C([H])C=2[H])O[H])(C2C([H])=C([H])C(=C([H])C=2[H])[O-])O1)(=O)=O.[Na+]
• BRN： 6260026

Computed Properties

• Exact Mass: 376.03800
• Monoisotopic Mass: 376.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 575
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 95

Experimental Properties

• Color/Form: Odourless dark red crystalline powder
• Density: 0.972
• Melting Point: 285 °C (dec.) (lit.)
• Boiling Point: 562.8°Cat760mmHg
• Flash Point: 294.2°C
• Solubility: H2O: clarity passes test
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 95.04000
• LogP: 4.62760
• Merck: 14,7247
• pka: 7.69, 7.9, 1.3(at 25℃)
• λmax: 423nm, 557nm
• PH: Yellow (6.8) to red (8.4)
• Solubility: Soluble in water

Phenol Red sodium salt Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：4°C, protect from light
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Phenol Red sodium salt

Phenol Red Sodium Salt (CAS No. 34487-61-1): Applications and Recent Research Developments

Phenol Red Sodium Salt, identified by the chemical compound code CAS No. 34487-61-1, is a widely utilized pH indicator in various scientific and industrial applications. This compound, characterized by its vibrant color changes across a specific pH range, has garnered significant attention in recent years due to its versatility and reliability. The sodium salt form of Phenol Red enhances its solubility in aqueous solutions, making it particularly useful in biochemical assays and environmental monitoring.

The color transition of Phenol Red Sodium Salt occurs within the pH range of 6.8 to 8.4, exhibiting a shift from yellow to red. This property makes it an invaluable tool in laboratory settings where precise pH measurements are essential. Researchers have leveraged this characteristic in a multitude of fields, including cell culture studies, enzyme kinetics, and microbial growth assays.

In the realm of cell culture research, Phenol Red Sodium Salt is frequently employed as a metabolic indicator. The presence of metabolic activity in cells often correlates with pH changes in the culture medium, which can be visually detected through the color shift of Phenol Red. This simplicity and cost-effectiveness have made it a staple in many cell biology laboratories worldwide.

Recent advancements in biochemical assays have highlighted the utility of Phenol Red Sodium Salt in drug discovery and toxicology studies. Its ability to indicate metabolic activity has been exploited to screen potential therapeutic compounds for their effects on cellular respiration and proliferation. For instance, studies have demonstrated its use in evaluating the cytotoxicity of novel agents by monitoring changes in medium pH following cellular exposure.

The application of Phenol Red Sodium Salt extends beyond biomedical research into environmental science. In aquatic toxicology, this compound serves as a non-invasive method to assess the impact of pollutants on aquatic organisms. By measuring changes in water pH due to biological activity or chemical interference, researchers can gain insights into ecosystem health and stress responses.

Recent research has also explored the use of Phenol Red Sodium Salt in microbial ecology. Its integration into microbial community analysis has provided new avenues for studying microbial interactions and metabolic pathways. For example, researchers have utilized it to investigate the competitive dynamics between different bacterial species in mixed cultures, where pH fluctuations can reveal subtle ecological interactions.

The chemical stability and compatibility of Phenol Red Sodium Salt make it an ideal candidate for long-term experiments. Its resistance to degradation under various storage conditions ensures consistent results across multiple trials, enhancing reproducibility in scientific studies. This reliability has been particularly valuable in large-scale experiments requiring multiple replicates.

In conclusion, the multifaceted applications of Phenol Red Sodium Salt (CAS No. 34487-61-1) underscore its importance as a pH indicator in modern research. From monitoring cellular metabolism to assessing environmental impacts, this compound continues to play a pivotal role across diverse scientific disciplines. As research methodologies evolve, the adaptability and precision offered by Phenol Red Sodium Salt are expected to remain integral to future advancements.